
Bismuth Iodide Oxide in Perovskite-Inspired
Solar Cells: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bismuth iodide oxide

Cat. No.: B157305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication and

characterization of perovskite-inspired solar cells utilizing bismuth iodide oxide (BiIO) and

related bismuth compounds. These materials are gaining significant attention as non-toxic and

stable alternatives to lead-based perovskites.[1][2][3]

Introduction to Bismuth-Based Perovskite-Inspired
Solar Cells
Bismuth-based compounds are emerging as a promising class of materials for photovoltaic

applications due to their low toxicity, high environmental stability, and defect tolerance.[2][3]

Bismuth oxyiodide (BiOI) is a particularly interesting candidate with a layered crystal structure

that is stable in air for extended periods.[1] Solar cells incorporating bismuth compounds have

demonstrated the potential for high conversion efficiencies, with some studies suggesting a

theoretical limit of 22% for BiOI-based cells, comparable to conventional silicon and the best-

performing lead-perovskite solar cells.[1]

This document outlines various fabrication methodologies for BiOI and related bismuth iodide

(BiI₃) thin films and their integration into solar cell devices. The protocols provided are based on

established research to guide the development of efficient and stable lead-free solar cells.
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A common architecture for all-inorganic BiOI solar cells is the inverted planar structure:

ITO/NiOₓ/BiOI/ZnO/Al.[2][4][5] In this configuration, Indium Tin Oxide (ITO) serves as the

transparent conductive bottom electrode, Nickel Oxide (NiOₓ) as the hole transport layer (HTL),

BiOI as the light-absorbing layer, Zinc Oxide (ZnO) as the electron transport layer (ETL), and

Aluminum (Al) as the top metal contact.

Data Presentation: Performance of BiOI Solar Cells
The performance of BiOI-based solar cells is highly dependent on the fabrication method and

the quality of the thin films. Below is a summary of reported quantitative data for various device

configurations and fabrication techniques.
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Note: This table is a compilation of data from various sources and direct comparison should be

made with caution as experimental conditions may vary.

Experimental Protocols
This section provides detailed step-by-step protocols for the fabrication of BiOI-based solar

cells using different established methods.
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Protocol 1: Solution-Processed BiOI Solar Cells
This protocol details the fabrication of an all-inorganic ITO/NiOₓ/BiOI/ZnO/Al solar cell via a

solution-processed method.[2][4]

Materials and Reagents:

Patterned Indium Tin Oxide (ITO) coated glass substrates

Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Ethylene glycol

Bismuth(III) iodide (BiI₃)

Dimethylformamide (DMF)

Zinc oxide (ZnO) nanoparticles dispersion

Aluminum (Al) pellets for thermal evaporation

Deionized (DI) water, acetone, isopropanol

Equipment:

Ultrasonic bath

Spin coater

Hotplate

Tube furnace or rapid thermal annealing system

Thermal evaporator

Procedure:

Substrate Cleaning:
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Sequentially sonicate the ITO substrates in DI water, acetone, and isopropanol for 15

minutes each.

Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to

use.

NiOₓ Hole Transport Layer (HTL) Deposition:

Prepare a NiOₓ precursor solution by dissolving Ni(NO₃)₂·6H₂O in ethylene glycol.

Spin-coat the NiOₓ precursor solution onto the cleaned ITO substrate at 3000 rpm for 30

seconds.

Anneal the film at 300-350°C for 1 hour in air.

BiOI Absorber Layer Deposition:

Prepare the BiOI precursor solution by dissolving BiI₃ in DMF.

Spin-coat the BiOI precursor solution onto the NiOₓ layer in an inert atmosphere (e.g., a

nitrogen-filled glovebox).

Anneal the film at a temperature range of 100-150°C for 10-20 minutes to form the

crystalline BiOI phase. The color of the film should change, indicating the formation of

BiOI.

ZnO Electron Transport Layer (ETL) Deposition:

Spin-coat the ZnO nanoparticle dispersion onto the BiOI layer.

Anneal the film at 100-120°C for 10 minutes.

Aluminum (Al) Top Electrode Deposition:

Deposit an 80-100 nm thick aluminum top electrode by thermal evaporation through a

shadow mask to define the active area of the solar cell.
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Protocol 2: Successive Ionic Layer Adsorption and
Reaction (SILAR) for BiOI Deposition
The SILAR method is a simple and cost-effective technique for depositing thin films.[6][7][8]

Materials and Reagents:

Substrates (e.g., FTO glass with a TiO₂ layer)

Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

Potassium iodide (KI)

Deionized (DI) water

Nitric acid (HNO₃) (optional, for precursor solution)

Equipment:

Beakers

Automated or manual dipping system

Procedure:

Precursor Solution Preparation:

Prepare a cationic precursor solution of 5 mM Bi(NO₃)₃·5H₂O in DI water. A small amount

of HNO₃ can be added to ensure complete dissolution.[7]

Prepare an anionic precursor solution of 5 mM KI in DI water.[6]

SILAR Cycle:

Immerse the substrate in the cationic precursor solution (Bi(NO₃)₃) for a specific duration

(e.g., 60 seconds).[6]

Rinse the substrate with DI water to remove excess and loosely bound precursors.
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Immerse the substrate in the anionic precursor solution (KI) for the same duration.

Rinse the substrate again with DI water.

This completes one SILAR cycle. The film will gradually change color to orange/red as the

BiOI layer forms.[6]

Film Thickness Control:

Repeat the SILAR cycle for a desired number of times (e.g., 3, 5, or 7 cycles) to achieve

the target film thickness.[6] The intensity of the film's color can be an indicator of the

amount of BiOI deposited.

Post-Annealing (Optional):

The deposited film can be annealed to improve crystallinity. Annealing temperatures and

times should be optimized based on the substrate and desired film properties.

Protocol 3: Two-Step Synthesis of Methylammonium
Bismuth Iodide (MA₃Bi₂I₉)
This method involves the sequential deposition of BiI₃ and methylammonium iodide (MAI) to

form the perovskite-like material.[3][9][10]

Materials and Reagents:

Substrates (e.g., FTO glass with a mesoporous TiO₂ layer)

Bismuth(III) iodide (BiI₃)

Methylammonium iodide (MAI)

N,N-Dimethylformamide (DMF) or other suitable solvent for BiI₃

Isopropyl alcohol (IPA) for MAI solution

Equipment:
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Spin coater

Hotplate

Thermal evaporator (for initial BiI₃ deposition, optional)[3]

Procedure:

BiI₃ Layer Deposition:

Solution-Processing: Dissolve BiI₃ in DMF and spin-coat it onto the substrate.[9]

Thermal Evaporation: Alternatively, deposit a thin film of BiI₃ by thermal evaporation in a

high-vacuum chamber.[3]

Conversion to MA₃Bi₂I₉:

Prepare a solution of MAI in IPA (e.g., 10 mg/mL).[3]

Immerse the BiI₃-coated substrate in the MAI solution for a specific duration (e.g., 20

minutes) to allow for interdiffusion and reaction.[3]

Annealing:

Anneal the resulting film on a hotplate at a temperature around 100°C for an optimized

duration (e.g., 90-105 minutes) in a controlled environment (e.g., in a petri dish under a

fume hood) to complete the formation of the MA₃Bi₂I₉ crystal structure.[3]

Visualizations
Experimental Workflow for Solution-Processed BiOI
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Caption: Workflow for solution-processed BiOI solar cell fabrication.
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Device Architecture of an All-Inorganic BiOI Solar Cell
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Caption: Structure of an ITO/NiOₓ/BiOI/ZnO/Al solar cell.

Logical Flow of the SILAR Deposition Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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